Stoichiometry-controlled FeP nanoparticles synthesized from a single source precursor†

Chemical Communications Pub Date: 2013-10-24 DOI: 10.1039/C3CC46863A

Abstract

Phase-pure FeP nanoparticles (NPs) have been synthesized through low temperature thermolysis of the single source precursor [(CO)4Fe(PH3)]. Examination of the mechanism demonstrates the central role of the labile CO ligands and the weak P–H bonds to yield stoichiometry controlled FeP materials.

Graphical abstract: Stoichiometry-controlled FeP nanoparticles synthesized from a single source precursor
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